
An In-depth Technical Guide to 4-
Methoxybenzophenone and Its Synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxybenzophenone

Cat. No.: B1664615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxybenzophenone, a

widely utilized organic compound. The document details its chemical synonyms, physical and

chemical properties, synthesis protocols, and key applications, with a focus on presenting data

in a clear and accessible format for scientific professionals.

Chemical Synonyms and Identifiers
4-Methoxybenzophenone is known by a variety of names in scientific literature and

commercial databases. A comprehensive list of its synonyms and chemical identifiers is

provided below for clear identification and cross-referencing.

(4-Methoxyphenyl)(phenyl)methanone[1][2][3]

4-Benzoylanisole[1][3][4][5]

p-Methoxybenzophenone[1][2][3][6]

Phenyl p-anisyl ketone[1][3]

Benzophenone, 4-methoxy-[1][2][4]

Methanone, (4-methoxyphenyl)phenyl-[1][2][4]
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NSC 2194[1][4]

p-Benzoylanisole[4]

4-Methoxydibenzoyl[4]

phenylp-anisylketone[4]

p-methoxybenzylphenyl[4]

Chemical Identifiers:

Identifier Value

CAS Number 611-94-9[1][4][5][6]

Molecular Formula C14H12O2[1][4][6]

Molecular Weight 212.24 g/mol [1][2]

InChI Key SWFHGTMLYIBPPA-UHFFFAOYSA-N[1][2][4]

SMILES
COC1=CC=C(C=C1)C(=O)C2=CC=CC=C2[1]

[2][4]

PubChem CID 69146[1][6]

EC Number 210-285-5[1][7]

MDL Number MFCD00008403[1][4][6]

Physicochemical Properties
The physical and chemical properties of 4-Methoxybenzophenone are summarized in the

table below. These properties are crucial for its handling, formulation, and application in various

scientific and industrial settings.
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Property Value Source

Appearance
White to yellow-orange

crystalline solid
[4][6][7]

Melting Point 60-63 °C [4][7]

Boiling Point 354-356 °C [4][6]

Density 1.108 g/cm³ (estimate) [4][7]

Solubility

Insoluble in water; soluble in

methanol and other organic

solvents.

[4][6][7]

Flash Point 155.7 °C [7]

Refractive Index 1.6000 (estimate) [4]

Storage Temperature
Room Temperature, sealed in

dry conditions.
[4][5]

Synthesis of 4-Methoxybenzophenone
A common and efficient method for the synthesis of 4-Methoxybenzophenone is through the

Friedel-Crafts acylation of anisole with benzoyl chloride.

The following diagram illustrates the chemical reaction for the synthesis of 4-
Methoxybenzophenone.
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Reactants

Catalyst
Products

Anisole
(C7H8O)

Aluminum Chloride
(AlCl3)

Benzoyl Chloride
(C7H5ClO)

4-Methoxybenzophenone
(C14H12O2)

Friedel-Crafts
Acylation

Hydrogen Chloride
(HCl)

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of anisole with benzoyl chloride.

The following protocol is a detailed procedure for the synthesis of 4-Methoxybenzophenone in

a laboratory setting.[8]

Materials:

Anisole (10.8 g, 0.1 mole)

Benzoyl chloride (14 g, 0.1 mole)

Anhydrous aluminum chloride (15 g)

Hexane (200 mL)

Dichloromethane

Pentane

Dilute hydrochloric acid

Ice

Procedure:
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Dissolve anisole and benzoyl chloride in 200 mL of hexane in a suitable reaction vessel and

stir at room temperature.

Slowly add anhydrous aluminum chloride to the mixture over a period of 15 minutes.

Continue stirring the reaction mixture for an additional 15 minutes.

Decant the hexane, and carefully hydrolyze the resulting viscous residue with 200 mL of a

mixture of ice and dilute hydrochloric acid.

Extract the organic fraction with dichloromethane.

Wash the resulting dichloromethane solution with water.

Remove the dichloromethane using a rotary evaporator, which will leave an oily product that

solidifies upon standing.

Break up the solidified product, wash it with two 50 mL portions of pentane, and then dry it to

yield 4-Methoxybenzophenone.

Applications
4-Methoxybenzophenone has several important applications across various industries,

primarily due to its ability to absorb UV radiation.

UV Filter: It is a crucial ingredient in sunscreens and other personal care products, protecting

the skin from harmful UV radiation.[6]

Photostabilizer: In the production of plastics and coatings, it acts as a stabilizer to prevent

UV degradation, thereby improving the durability and longevity of the materials.[6]

Photoinitiator: It is used as a photoinitiator in UV-curing applications, such as in inks,

adhesives, and coatings.[4][7]

Pharmaceutical Intermediate: It serves as a valuable intermediate in the synthesis of more

complex molecules in pharmaceutical research.[6]
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Flavor and Fragrance Industry: It is used to create specific scent profiles in perfumes and

other scented products.[6]

The following diagram illustrates the workflow of its primary application as a UV absorber.

UV Radiation

Skin / Material

Potential Damage

Product with
4-Methoxybenzophenone

UV Absorption

Protection from
UV Damage

Click to download full resolution via product page

Caption: Mechanism of UV protection by 4-Methoxybenzophenone.

Spectral Data
A summary of the key spectral data for 4-Methoxybenzophenone is provided in the table

below. This information is essential for its identification and characterization.
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Spectral Data Type Key Features

¹H NMR Spectral data available.[1]

¹³C NMR Spectral data available.[1]

IR Spectroscopy Spectral data available.[1]

Mass Spectrometry (GC-MS) Major peaks at m/z 135, 212, 213, 105, 77.[1]

UV-Vis Spectroscopy
Spectral data available, confirming its UV

absorption properties.[1]

Safety and Handling
4-Methoxybenzophenone is classified as an irritant.[1][4] The following GHS hazard

statements apply:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

Proper personal protective equipment (PPE), including eye shields and gloves, should be used

when handling this chemical. It should be stored in a well-ventilated place and the container

kept tightly closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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